2-[(4-butoxybenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(4-butoxybenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C20H24N2O3S/c1-3-4-12-25-14-10-8-13(9-11-14)18(23)22-20-17(19(24)21-2)15-6-5-7-16(15)26-20/h8-11H,3-7,12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: GJAKVWANKGPJSV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)NC
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene derivatives are synthesized through various methods. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives show high antimicrobial activity against various microbial infections. Different approaches have been made to prove thiophene as an antimicrobial agent.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anti-inflammatory and Antioxidant Activities

Research has shown the potential of thiophene derivatives for anti-inflammatory and antioxidant activities. For instance, Kumar et al. (2008) synthesized 2-Amino-N-(3-chlorophenyl)-5, 6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide and its acid chloride derivatives, demonstrating in vitro anti-inflammatory and antioxidant activity comparable to ibuprofen and ascorbic acid, respectively (Kumar, Anupama, & Khan, 2008).

Synthesis and Antimicrobial Evaluation

The synthesis of novel compounds from thiophene derivatives has also been explored for antimicrobial applications. Talupur, Satheesh, & Chandrasekhar (2021) synthesized and characterized 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides and evaluated their antimicrobial effectiveness, indicating promising pharmaceutical properties (Talupur, Satheesh, & Chandrasekhar, 2021).

Heterocyclic Synthesis for CNS Depressant Activity

Manjunath et al. (1997) focused on the synthesis of 2-chloromethyl 3-N-substituted arylthieno (2,3-d)pyrimidin-4-ones and derivatives to assess their potential as central nervous system depressants. This study highlights the versatility of thiophene derivatives in generating compounds with significant sedative actions (Manjunath, Mohan, Naragund, & Shishoo, 1997).

Synthesis of Azo Dyes

Sabnis and Rangnekar (1989) explored the synthesis of azo benzo[b]thiophene derivatives for use as disperse dyes, demonstrating the application of thiophene derivatives in the field of materials science and industrial chemistry (Sabnis & Rangnekar, 1989).

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity. Several commercially available drugs also contain a thiophene nucleus, indicating the potential for future research in this area.

Mechanism of Action

Target of Action

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Biochemical Pathways

Thiophene derivatives are known to interact with a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Thiophene derivatives are known to have a variety of effects at the molecular and cellular level due to their broad spectrum of biological activities .